1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-ethoxyphenyl)urea
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Description
1-(1-(3,4-Dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-ethoxyphenyl)urea is a useful research compound. Its molecular formula is C21H25N3O5 and its molecular weight is 399.447. The purity is usually 95%.
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Scientific Research Applications
Electron Transfer and Redox Active Systems
Research on urea derivatives has revealed their potential in creating redox-active systems through the study of ruthenium and osmium complexes with urea ligands. These complexes demonstrate reversible oxidations and the maintenance of dimeric structures facilitated by hydrogen bonding, indicating their utility in electron transfer applications (M. Pichlmaier et al., 2009).
Anticancer Activity
The synthesis and biological evaluation of urea derivatives have led to the identification of compounds with significant antiproliferative effects against various cancer cell lines, underscoring their potential as novel anticancer agents. These findings suggest the role of urea derivatives in medicinal chemistry, particularly in designing drugs targeting cancer (Jian Feng et al., 2020).
Corrosion Inhibition
Urea derivatives have also been investigated for their corrosion inhibition properties, particularly in protecting mild steel in acidic environments. The formation of protective layers on metal surfaces through adsorption of urea molecules highlights their industrial applications in corrosion prevention (B. Mistry et al., 2011).
Neuropharmacology
In the field of neuropharmacology, urea derivatives have been studied for their effects on receptors such as the Orexin-1 Receptor, influencing behaviors related to stress, arousal, and feeding. These studies provide a foundation for developing therapeutic agents aimed at treating various psychiatric and neurological disorders (L. Piccoli et al., 2012).
Material Science and Conductivity
Urea derivatives play a role in material science, particularly in the synthesis of conducting polymers. Their low oxidation potential makes them suitable for electrochemical applications, offering pathways to develop advanced materials with specific electrical properties (G. Sotzing et al., 1996).
Properties
IUPAC Name |
1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(4-ethoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O5/c1-4-29-17-8-5-14(6-9-17)22-21(26)23-15-11-20(25)24(13-15)16-7-10-18(27-2)19(12-16)28-3/h5-10,12,15H,4,11,13H2,1-3H3,(H2,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDDJTLIMDYTJMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC2CC(=O)N(C2)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.